Cas no 2648911-80-0 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid
• CAS No: 2648911-80-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5993880
• PubChem ID: 165535880
• Update Time: 2025-05-21

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-hydroxypropanoic acid
• 2648911-80-0
• EN300-1520807

• Inchi： 1S/C24H28N2O6/c1-15(22(28)26-21(13-27)23(29)30)7-6-12-25-24(31)32-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-21,27H,6-7,12-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m0/s1
• InChI Key： KNEJKLXYDCAVAA-FXMQYSIJSA-N
• SMILES： O(C(NCCCC(C)C(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid

Research Brief on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid and Related Compound 2648911-80-0

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, along with the related compound 2648911-80-0, has been the subject of recent studies due to its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug discovery.

Recent studies have focused on the synthesis and characterization of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid, with particular emphasis on its stability, reactivity, and compatibility with various coupling reagents. Researchers have reported that this compound exhibits excellent coupling efficiency when used in SPPS, with minimal racemization observed during the elongation of peptide chains. The compound's unique structural features, including the 2-methylpentanamido moiety and the 3-hydroxypropanoic acid terminus, contribute to its enhanced solubility in organic solvents commonly used in peptide synthesis.

Regarding the related compound 2648911-80-0, recent investigations have revealed its potential as a key intermediate in the synthesis of complex bioactive molecules. Structural analyses indicate that this compound shares certain functional similarities with (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid, particularly in terms of its peptide backbone modification capabilities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2648911-80-0 showed promising activity as protease inhibitors, suggesting potential applications in the development of antiviral and anticancer therapeutics.

Methodological advances in the production and purification of these compounds have been significant. Recent protocols have optimized the synthetic routes to achieve higher yields (typically 75-85%) while maintaining excellent enantiomeric purity (>99% ee). Analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in characterizing these compounds and their derivatives. These analytical methods have also facilitated the identification of potential impurities and degradation products, ensuring the quality of materials used in subsequent biological studies.

The biological evaluation of compounds derived from (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid has yielded interesting results. Preliminary in vitro studies suggest that certain peptide conjugates incorporating this building block exhibit enhanced cell permeability compared to conventional amino acid analogs. This property makes them particularly attractive for the development of cell-penetrating peptides (CPPs) and peptide-drug conjugates (PDCs). Additionally, the hydroxyl group present in the structure provides a convenient handle for further chemical modifications, enabling the attachment of various functional groups or payloads.

In conclusion, the ongoing research on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxypropanoic acid and 2648911-80-0 continues to reveal their potential as valuable tools in pharmaceutical chemistry and drug discovery. Their applications span from serving as building blocks in peptide synthesis to acting as precursors for bioactive molecules. Future research directions may include the exploration of their use in the development of targeted drug delivery systems and the optimization of their pharmacological properties for therapeutic applications. As these studies progress, we anticipate seeing more concrete applications of these compounds in clinical development pipelines.